Cas no 2845-78-5 (4-Bromo-3-phenyl-1H-pyrazol-5-amine)

4-Bromo-3-phenyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 4-position, a phenyl group at the 3-position, and an amine group at the 5-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the amine group offers a handle for derivatization. Its well-defined molecular framework and stability under standard conditions make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.
4-Bromo-3-phenyl-1H-pyrazol-5-amine structure
2845-78-5 structure
Product Name:4-Bromo-3-phenyl-1H-pyrazol-5-amine
CAS No:2845-78-5
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD00082666
CID:84501
PubChem ID:594319
Update Time:2025-06-15

4-Bromo-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-phenyl-1H-pyrazol-5-amine
    • 3-Amino-4-bromo-5-phenyl-1H-pyrazole
    • 3-Amino-4-bromo-5-phenylpyrazole
    • 4-bromo-5-phenyl-1H-pyrazol-3-amine
    • 4-bromo-5-phenyl-1H-pyrazol-3-ylamine
    • 5-Amino-4-bromo-3-phenyl-1H-pyrazole
    • SR-05000015329
    • 2845-78-5
    • SR-05000015329-1
    • PS-4708
    • CS-0313609
    • DTXSID40344076
    • Maybridge1_004579
    • FT-0614965
    • 4-bromo-3-phenyl-1H-pyrazole-5-amine
    • CCG-253189
    • CHEMBL4228969
    • FS-3303
    • SCHEMBL2875437
    • 4-bromo-3-phenyl-1H-pyrazol-5-amine, AldrichCPR
    • SR-05000015345-1
    • AKOS005198450
    • 4-Bromo-5-phenyl-1H-pyrazol-3-amine #
    • W-202191
    • AKOS005260133
    • 3-Amino-4-bromo-5-phenylpyrazole, AldrichCPR
    • SR-05000015345
    • A819457
    • MFCD00082666
    • HMS554I03
    • 1H-Pyrazol-3-amine,4-bromo-5-phenyl-
    • DB-047396
    • MDL: MFCD00082666
    • Inchi: 1S/C9H8BrN3/c10-7-8(12-13-9(7)11)6-4-2-1-3-5-6/h1-5H,(H3,11,12,13)
    • InChI Key: QTNVXMOPTHGCII-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NNC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 236.99000
  • Monoisotopic Mass: 236.99016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Color/Form: Beige powder
  • Density: 1.6399 (rough estimate)
  • Melting Point: 118-120 °C
  • Boiling Point: 438.5 °C at 760 mmHg
  • Flash Point: 219 °C
  • Refractive Index: 1.6900 (estimate)
  • PSA: 54.70000
  • LogP: 3.00260
  • Solubility: Not available

4-Bromo-3-phenyl-1H-pyrazol-5-amine Security Information

4-Bromo-3-phenyl-1H-pyrazol-5-amine Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Bromo-3-phenyl-1H-pyrazol-5-amine Related Literature

Additional information on 4-Bromo-3-phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-Bromo-3-phenyl-1H-pyrazol-5-amine (CAS No. 2845-78-5)

4-Bromo-3-phenyl-1H-pyrazol-5-amine, also known by its CAS number 2845-78-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a phenyl group, and a pyrazole ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-Bromo-3-phenyl-1H-pyrazol-5-amine is represented by the formula C10H9BrN3. The presence of the bromine atom and the phenyl group imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The pyrazole ring, known for its biological activity, further enhances the compound's potential as a lead molecule in drug discovery.

In recent years, 4-Bromo-3-phenyl-1H-pyrazol-5-amine has been extensively studied for its pharmacological properties. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 highlighted the ability of 4-Bromo-3-phenyl-1H-pyrazol-5-amine to selectively inhibit the activity of cyclin-dependent kinases (CDKs). CDKs play a pivotal role in cell cycle regulation and are often dysregulated in cancer cells. The selective inhibition of CDKs by this compound could potentially lead to new therapeutic strategies for treating cancers with minimal side effects on healthy cells.

Beyond its anti-cancer properties, 4-Bromo-3-phenyl-1H-pyrazol-5-amine has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, demonstrated that this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to modulate GPCRs opens up new avenues for developing drugs that can address these debilitating conditions.

The synthesis of 4-Bromo-3-phenyl-1H-pyrazol-5-amine has been optimized through various synthetic routes to improve yield and purity. One common method involves the reaction of 3-bromoacetophenone with hydrazine hydrate followed by cyclization with an appropriate amine. This synthetic approach allows for the efficient production of the compound on both laboratory and industrial scales.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 4-Bromo-3-phenyl-1H-pyrazol-5-amine. Preclinical data indicate that this compound exhibits low toxicity at therapeutic doses and does not pose significant safety concerns when used within recommended guidelines. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

The future prospects for 4-Bromo-3-phenyl-1H-pyrazol-5-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including cancer and neurological disorders. Additionally, researchers are exploring the possibility of combining this compound with other therapeutic agents to enhance treatment outcomes.

In conclusion, 4-Bromo-3-phenyl-1H-pyrazol-5-amine (CAS No. 2845-78-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing novel drugs targeting specific biological pathways. As research continues to advance, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.

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